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An In-depth Technical Guide to Allyl Cyclohexanepropionate

Introduction
Allyl cyclohexanepropionate (CAS No. 2705-87-5) is a synthetic ester recognized for its

distinct sweet, fruity aroma reminiscent of pineapple.[1][2][3][4] This colorless to pale yellow

liquid is a significant component in the flavor and fragrance industries.[1][5] It is valued for its

contribution to fruity top notes and its ability to impart pineapple and chamomile nuances in

perfumery.[1][3] While not found in nature, its unique olfactory profile makes it a valuable

synthetic ingredient.[1][2][6] This document provides a comprehensive overview of its physical

and chemical properties, synthesis, and applications for researchers, scientists, and drug

development professionals.
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Identifier Value

IUPAC Name prop-2-enyl 3-cyclohexylpropanoate[7]

CAS Number 2705-87-5[6][7][8][9]

Molecular Formula C12H20O2[5][6][7][8][10]

Molecular Weight 196.29 g/mol [5][6][7][8][10]

SMILES C=CCOC(=O)CCC1CCCCC1[7][10][11]

InChI
InChI=1S/C12H20O2/c1-2-10-14-12(13)9-8-11-

6-4-3-5-7-11/h2,11H,1,3-10H2[7][10][11]

InChIKey
TWXUTZNBHUWMKJ-UHFFFAOYSA-N[7][10]

[11]

FEMA Number 2026[6][7]

EINECS Number 220-292-5[6][7]

Physical Properties
Allyl cyclohexanepropionate is a colorless to pale yellow, clear liquid at room temperature.[1]

[5][12] It possesses a strong, sweet, and fruity odor, most commonly associated with pineapple.

[1][2][3]
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Property Value Reference

Appearance
Colorless to pale yellow clear

liquid
[1][5][12]

Odor Sweet, fruity, pineapple-like [1][2][3][12]

Boiling Point 266°C (510.8°F) at 760 mmHg [6]

91°C (196°F) at 1 mmHg [3][7][11][13]

Melting Point < -20°C (< -4°F) [6][13]

Density 0.945 - 0.950 g/mL at 20°C [7][12]

0.948 g/mL at 25°C [3][11]

Refractive Index 1.457 - 1.462 at 20°C [7][9][12]

1.46 (lit.) at 20°C [11][13][14]

Flash Point 106°C (222.8°F) - closed cup [6]

109°C [12]

Vapor Pressure 0.009 mmHg at 25°C (est.) [9]

Solubility
Insoluble in water and

glycerine
[7][9][12]

Soluble in ethanol, ether,

higher oils, and fatty oils
[1][7][9]

logP (o/w) 4.28 [6]

Chemical Properties
As an ester, allyl cyclohexanepropionate can undergo hydrolysis under acidic or basic

conditions to yield cyclohexanepropionic acid and allyl alcohol.[1] It is considered a

combustible liquid. For fragrance applications, the level of free allyl alcohol in the ester should

be less than 0.1%.[7]

Stability and Storage:
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Allyl cyclohexanepropionate should be stored in a cool, dry, and well-ventilated area away

from heat sources and open flames.[1] It should be kept in tightly sealed, light-resistant

containers to prevent degradation.[1][12] The compound is chemically stable under standard

ambient conditions.

Experimental Protocols: Synthesis
The primary method for synthesizing allyl cyclohexanepropionate is through the esterification

of 3-cyclohexylpropionic acid with allyl alcohol.[1][3]

Two-Step Synthesis from Cinnamic Acid:

A common industrial synthesis involves a two-step process starting from cinnamic acid.[6]

Hydrogenation of Cinnamic Acid: Cinnamic acid is hydrogenated at high temperatures (over

200°C) using a catalyst such as palladium on carbon (Pd/C) to produce 3-

cyclohexylpropionic acid.[2][6]

Fischer Esterification: The resulting 3-cyclohexylpropionic acid is then esterified with allyl

alcohol using an acid catalyst like concentrated sulfuric acid or p-toluenesulfonic acid under

reflux conditions.[1][2][6] The water produced during the reaction is removed azeotropically

to drive the equilibrium towards the product.[1][2]

Alternative Synthesis Routes:

Transesterification: 3-cyclohexylpropionic acid methyl ester can be transesterified with allyl

alcohol using a calcium carbonate catalyst.[2][15] The equilibrium is shifted by removing the

resulting methanol as an azeotrope with cyclohexane.[2][15] A patent also describes a

method using an organotin catalyst for the transesterification of cyclohexylpropionic acid

methyl ester and allyl alcohol.[16]

Phase-Transfer Catalysis: Another method involves the reaction of allyl alcohol with an

aqueous solution of the sodium or calcium salt of 3-cyclohexylpropionic acid in the presence

of sodium iodide and a phase-transfer catalyst.[2][15]

Purification:
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Following synthesis, allyl cyclohexanepropionate is typically purified by vacuum distillation.[1]

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information on specific biological activities or

signaling pathways directly modulated by allyl cyclohexanepropionate. Its primary application

and research focus have been within the flavor and fragrance industries.[1][6] Toxicological

studies have been conducted to ensure its safety for use in consumer products.[17] For

instance, it was found to be negative in an Ames test and did not show clastogenic activity in

an in vitro micronucleus test.[17]

Applications
The primary application of allyl cyclohexanepropionate is as a fragrance and flavoring

ingredient.[1][6]

Perfumery: It is used to create fruity top notes, particularly pineapple and chamomile

nuances, in various fragrance compositions.[1][3][6] It is also used as a modifier for other

fragrance materials.[13]

Flavors: It is a key component in artificial pineapple flavorings and is also used to modify

strawberry, raspberry, and other fruit flavors.[2][13] It is used in a variety of food products,

including baked goods, chewing gum, and beverages.[13]

Safety and Handling
Allyl cyclohexanepropionate is classified as a combustible liquid. It is harmful if swallowed, in

contact with skin, or if inhaled, and may cause an allergic skin reaction.[18] It is also very toxic

to aquatic life with long-lasting effects.[18]

Personal Protective Equipment (PPE):

When handling this compound, it is recommended to use appropriate personal protective

equipment, including:

Gloves: To prevent skin contact.[1]

Safety Goggles/Eyeshields: To protect the eyes.[1]
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Respiratory Protection: A dust mask (type N95) or other suitable respirator should be used if

vapors or aerosols are generated.

First Aid Measures:

Skin Contact: Remove contaminated clothing and rinse the skin with plenty of water.

Eye Contact: Rinse with plenty of water and remove contact lenses if present.

Ingestion: Immediately have the victim drink water (two glasses at most) and consult a

physician.

Mandatory Visualizations
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Caption: Synthesis of Allyl Cyclohexanepropionate.
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Caption: Fragrance Formulation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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